Cas no 38146-99-5 (1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane)

• Product Name: 1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane
• CAS No: 38146-99-5
• MF: C₁₂H₃₆O₄Si₅
• MW: 384.83934879303
• CID: 923084
• PubChem ID: 553706
• Update Time: 2025-04-19

1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)tetrasiloxane
• dimethyl-[methyl-bis(trimethylsilyloxy)silyl]oxy-trimethylsilyloxysilane
• UJOKKSIUYZSZPY-UHFFFAOYSA-N
• SCHEMBL47598
• DTXSID10339116
• 38146-99-5
• 1,1,1,3,5,5,7,7,7-Nonamethyl-3-(trimethylsiloxy)-tetrasiloxan
• 1,1,1,3,3,5,7,7,7-Nonamethyl-5-[(trimethylsilyl)oxy]tetrasiloxane #

• Inchi： 1S/C12H36O4Si5/c1-17(2,3)13-20(10,11)16-21(12,14-18(4,5)6)15-19(7,8)9/h1-12H3
• InChI Key： UJOKKSIUYZSZPY-UHFFFAOYSA-N
• SMILES： [Si](C)(O[Si](C)(C)C)(O[Si](C)(C)C)O[Si](C)(C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 384.14599230g/mol
• Monoisotopic Mass: 384.14599230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92000
• LogP: 4.82800